Cas no 33538-79-3 (3-(5-bromo-2-methoxyphenyl)propan-1-ol)
33538-79-3 structure
Product Name:3-(5-bromo-2-methoxyphenyl)propan-1-ol
CAS No:33538-79-3
MF:C10H13BrO2
MW:245.113022565842
CID:316641
PubChem ID:269532
Update Time:2025-04-19
3-(5-bromo-2-methoxyphenyl)propan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- Benzenepropanol,5-bromo-2-methoxy-
- 5-Brom-2-methoxyhydrozimtalkohol
- AC1L6MNO
- AC1Q25P9
- AG-J-03791
- AR-1E7161
- CTK4H0785
- NSC110707
- 3-(5-bromo-2-methoxyphenyl)propan-1-ol
- 33538-79-3
- DTXSID20296660
- NSC-110707
- CS-0355252
- EN300-1634051
- AKOS011888872
-
- Inchi: 1S/C10H13BrO2/c1-13-10-5-4-9(11)7-8(10)3-2-6-12/h4-5,7,12H,2-3,6H2,1H3
- InChI Key: OYXROKSQSCMNOH-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=C(C=1)CCCO)OC
Computed Properties
- Exact Mass: 244.00989
- Monoisotopic Mass: 244.01
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 141
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 29.5Ų
Experimental Properties
- Density: 1.389
- Boiling Point: 330.8°Cat760mmHg
- Flash Point: 153.9°C
- Refractive Index: 1.551
- PSA: 29.46
- LogP: 2.38260
3-(5-bromo-2-methoxyphenyl)propan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1634051-0.05g |
3-(5-bromo-2-methoxyphenyl)propan-1-ol |
33538-79-3 | 0.05g |
$732.0 | 2023-06-04 | ||
| Enamine | EN300-1634051-0.1g |
3-(5-bromo-2-methoxyphenyl)propan-1-ol |
33538-79-3 | 0.1g |
$767.0 | 2023-06-04 | ||
| Enamine | EN300-1634051-0.25g |
3-(5-bromo-2-methoxyphenyl)propan-1-ol |
33538-79-3 | 0.25g |
$801.0 | 2023-06-04 | ||
| Enamine | EN300-1634051-0.5g |
3-(5-bromo-2-methoxyphenyl)propan-1-ol |
33538-79-3 | 0.5g |
$836.0 | 2023-06-04 | ||
| Enamine | EN300-1634051-1.0g |
3-(5-bromo-2-methoxyphenyl)propan-1-ol |
33538-79-3 | 1g |
$871.0 | 2023-06-04 | ||
| Enamine | EN300-1634051-2.5g |
3-(5-bromo-2-methoxyphenyl)propan-1-ol |
33538-79-3 | 2.5g |
$1707.0 | 2023-06-04 | ||
| Enamine | EN300-1634051-5.0g |
3-(5-bromo-2-methoxyphenyl)propan-1-ol |
33538-79-3 | 5g |
$2525.0 | 2023-06-04 | ||
| Enamine | EN300-1634051-10.0g |
3-(5-bromo-2-methoxyphenyl)propan-1-ol |
33538-79-3 | 10g |
$3746.0 | 2023-06-04 | ||
| Enamine | EN300-1634051-50mg |
3-(5-bromo-2-methoxyphenyl)propan-1-ol |
33538-79-3 | 50mg |
$587.0 | 2023-09-22 | ||
| Enamine | EN300-1634051-100mg |
3-(5-bromo-2-methoxyphenyl)propan-1-ol |
33538-79-3 | 100mg |
$615.0 | 2023-09-22 |
3-(5-bromo-2-methoxyphenyl)propan-1-ol Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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